![molecular formula C14H18N2O3 B6636274 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide](/img/structure/B6636274.png)
1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide, also known as AHPPC, is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide exerts its therapeutic effects by modulating various signaling pathways in the body. It has been found to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which contribute to the pathogenesis of neurodegenerative disorders. This compound also activates the Nrf2/ARE pathway, which plays a crucial role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce the levels of inflammatory markers, such as TNF-α, IL-1β, and IL-6, in the brain. This compound also increases the levels of antioxidants, such as glutathione, which protect cells from oxidative damage. In addition, this compound has been shown to improve cognitive function and motor performance in animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide has several advantages for lab experiments. It is readily available, easy to synthesize, and has a relatively low toxicity profile. However, this compound has some limitations as well. It is not very soluble in water, which can make it difficult to administer in certain experiments. In addition, its mechanism of action is not fully understood, which can make it challenging to interpret the results of experiments.
Future Directions
There are several future directions for research on 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another direction is the investigation of the potential use of this compound in the treatment of other neurological disorders, such as Huntington's disease and multiple sclerosis. Furthermore, the exploration of the molecular mechanisms underlying the therapeutic effects of this compound could provide new insights into the pathogenesis of neurodegenerative disorders.
Synthesis Methods
The synthesis of 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide involves the reaction of 4-hydroxybenzaldehyde with piperidine in the presence of acetic anhydride. The resulting product is then hydrolyzed to obtain this compound. The synthesis method of this compound is relatively simple and cost-effective, making it a suitable compound for scientific research.
Scientific Research Applications
1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, antioxidant, and neuroprotective effects. This compound has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3/c1-10(17)16-8-6-11(7-9-16)14(19)15-12-2-4-13(18)5-3-12/h2-5,11,18H,6-9H2,1H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXSNUYKEGHKONL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)C(=O)NC2=CC=C(C=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.